Cas no 65567-07-9 (2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, fluoride)

2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, fluoride structure
65567-07-9 structure
Product name:2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, fluoride
CAS No:65567-07-9
MF:C8H16FN
MW:145.217745780945
CID:389003
PubChem ID:21392921

2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium, N,N-dimethyl-N-2-propenyl-, fluoride
    • dimethyl-bis(prop-2-enyl)azanium,fluoride
    • 65567-07-9
    • N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium fluoride
    • dimethyldiallylammonium fluoride
    • SCHEMBL7939983
    • DTXSID80612908
    • Inchi: InChI=1S/C8H16N.FH/c1-5-7-9(3,4)8-6-2;/h5-6H,1-2,7-8H2,3-4H3;1H/q+1;/p-1
    • InChI Key: SKOQXEHJFVOJOM-UHFFFAOYSA-M
    • SMILES: C[N+](C)(CC=C)CC=C.[F-]

Computed Properties

  • Exact Mass: 145.126677677g/mol
  • Monoisotopic Mass: 145.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

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